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Compound of Interest

Compound Name: Pexidartinib Hydrochloride

Cat. No.: B609919

For laboratory professionals engaged in pivotal research and development, ensuring a safe
handling environment for potent compounds like Pexidartinib Hydrochloride is paramount.
This guide provides immediate, essential safety protocols, operational instructions, and
disposal plans to minimize risk and ensure regulatory compliance.

Pexidartinib Hydrochloride is an antineoplastic agent that functions as a kinase inhibitor.[1]
While safety data sheets (SDS) may vary in their hazard classification, it is prudent to handle
this compound with a high degree of caution due to its potential for toxicity.[2][3] Key hazards
identified include being harmful if swallowed, causing skin and serious eye irritation, and
potentially causing respiratory irritation.[2][3]

Hazard Identification and Safety Data

Properly understanding the hazards associated with Pexidartinib Hydrochloride is the first
step in safe handling. The following table summarizes the key safety information gathered from
various safety data sheets.
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Identifier Information Source
Chemical Name Pexidartinib Hydrochloride [3]
Synonyms PLX3397, Turalio [2][4]
CAS Number 2040295-03-0 [3]

H302 (Harmful if swallowed),

H315 (Causes skin irritation),
GHS Hazard Statements H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2](3]

) o No occupational exposure limit
Occupational Exposure Limits ]
values have been established.

[21(31[4]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protective equipment is mandatory to prevent exposure

through inhalation, skin contact, or eye contact.
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Protection Type

Specific Recommendations

Rationale

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended.[2]
For situations with a risk of
exceeding exposure limits or

experiencing irritation, a full-

face respirator should be used.

[5]

To prevent inhalation of the
compound, which may cause

respiratory irritation.[2][3]

Hand Protection

Wear compatible, chemical-
resistant gloves.[2] Gloves
must be inspected prior to use
and should comply with EU
Directive 89/686/EEC and the
standard EN 374.[5]

To prevent skin contact, as the

compound is a skin irritant.[2]

[3]

Eye Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[2][5]

To protect against serious eye
irritation.[2][3]

Body Protection

Wear impervious, chemical-
resistant clothing.[2][4][5] A lab
coat is the minimum

requirement.

To prevent skin exposure.[2]

Step-by-Step Handling and Storage Procedures

Adherence to a strict operational workflow is critical for minimizing exposure and maintaining

the integrity of the compound.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area.[5]

e The use of a mechanical exhaust system is required.[2]
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e Ensure a safety shower and eye wash station are readily accessible.[2][3][4]
2. Handling the Compound:

o Avoid the formation of dust and aerosols.[3][4][5]

» Avoid contact with skin, eyes, and clothing.[2]

e Do not eat, drink, or smoke in the handling area.[3]

e Wash hands thoroughly after handling.[2][3]

3. Storage:

o Keep the container tightly closed when not in use.[2]

e Store in a dry, cool, and well-ventilated place.[5]

e Recommended storage temperatures are between 2°C and 8°C.[2]

o Keep away from incompatible substances, heat, humidity, and direct sunlight.[2][6]

Emergency Procedures and First Aid

In the event of an exposure, immediate and appropriate action is crucial.
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Exposure Type First Aid Measures
Remove the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
Inhalation provide artificial respiration, avoiding mouth-to-

mouth resuscitation. Seek immediate medical
attention.[3][4][5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[2][5]
Remove contaminated clothing and wash it

before reuse.[2] Seek medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[2]
[5] Remove contact lenses if present and easy
to do.[2][3] Seek immediate medical attention

from an ophthalmologist.[2]

Ingestion

Rinse mouth with water.[3][5] Do not induce
vomiting.[5] Never give anything by mouth to an
unconscious person.[5] Seek immediate medical
attention.[2][5]

Spill and Disposal Plan

A clear plan for containment and disposal is essential for environmental safety and regulatory

compliance.

Spill Response:

Evacuate personnel from the affected area.[5]
Wear full personal protective equipment, including respiratory protection.[4][5]
Prevent further leakage or spillage if it is safe to do so.[5]

For solid spills, carefully sweep up the material.[6] For liquid spills, absorb with an inert

material such as diatomite or universal binders.[3][4]
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o Collect the spilled material in a suitable, closed container for disposal.[2][5]

e Clean the contaminated area thoroughly.[2] Surfaces can be decontaminated by scrubbing
with alcohol.[3][4]

» Ventilate the area once cleaning is complete.[2][6]
Disposal:

» Dispose of the waste material in accordance with all applicable federal, state, and local
regulations.[6]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

e Do not allow the substance to enter drains, soil, or surface water.[2][5][7]

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Pexidartinib Hydrochloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Pexidartinib Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609919#personal-protective-equipment-for-handling-
pexidartinib-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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